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Compound of Interest

Compound Name: 1,4-Dipropylbenzene

Cat. No.: B1593508 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

reagents and solvents is paramount. This guide provides an objective comparison of two

structural isomers, 1,4-dipropylbenzene and 1,4-diisopropylbenzene, focusing on their distinct

physicochemical properties and outlining the structural differences that drive their performance

characteristics.

Physicochemical Data Comparison
While both compounds share the same molecular formula and weight, their structural

isomerism leads to significant differences in their physical properties. These are summarized

below.
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Property 1,4-Dipropylbenzene 1,4-Diisopropylbenzene

CAS Number 4815-57-0[1][2] 100-18-5[3]

Molecular Formula C₁₂H₁₈[2][4] C₁₂H₁₈[3]

Molecular Weight 162.27 g/mol [1][2] 162.27 g/mol [3]

Boiling Point ~221 °C[1] ~210 °C[3][5]

Melting Point ~ -29 °C[4] -17 °C[5][6]

Density ~0.86 g/cm³[1][7] ~0.857 g/cm³ @ 25°C[8]

Solubility in Water Insoluble[4] Insoluble[3][5][9]

Solubility in Organic Solvents
Soluble in non-polar

solvents[4]

Soluble in alcohol, ether,

acetone, benzene[3][10]

Structural and Performance Analysis
The primary distinction between the two molecules is the nature of the alkyl chains attached to

the benzene ring. 1,4-dipropylbenzene features two linear n-propyl groups, while 1,4-

diisopropylbenzene possesses two branched isopropyl groups. This structural variance directly

influences their intermolecular forces and molecular packing, explaining the observed

differences in their physical properties.

Boiling Point: 1,4-dipropylbenzene has a notably higher boiling point. Its linear n-propyl chains

allow for a larger surface area and more effective van der Waals interactions between

molecules compared to the more sterically hindered and compact shape of 1,4-

diisopropylbenzene.

Melting Point: Conversely, 1,4-diisopropylbenzene has a significantly higher melting point. Its

branched, more symmetrical structure allows it to pack more efficiently into a stable crystal

lattice. This ordered arrangement requires more energy to break apart, resulting in a higher

melting point than the less symmetrical 1,4-dipropylbenzene.
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Linear n-propyl chains

Less efficient crystal packing Increased surface area
-> Stronger Van der Waals forces

Lower Melting Point Higher Boiling Point

Branched isopropyl chains (more compact)

More efficient crystal packing Decreased surface area
-> Weaker Van der Waals forces

Higher Melting Point Lower Boiling Point
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Figure 1. Logical relationship between structure and physical properties.

Experimental Protocols
The data presented in this guide are based on standard experimental methodologies for

determining the physicochemical properties of organic compounds.

Boiling Point Determination: The boiling point is measured at atmospheric pressure using the

distillation method. A sample is heated, and the temperature at which the vapor pressure of

the liquid equals the surrounding atmospheric pressure is recorded as the boiling point. This

is observed as a stable temperature plateau during distillation.

Melting Point Determination: The melting point is determined using a melting point

apparatus. A small, powdered sample is packed into a capillary tube and heated at a

controlled rate. The temperature range from the appearance of the first liquid droplet to the

complete liquefaction of the sample is recorded as the melting point range.

Density Measurement: Density is typically measured using a pycnometer or a digital density

meter at a specified temperature (e.g., 20°C or 25°C). The mass of a known volume of the
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substance is accurately measured, and the density is calculated as mass per unit volume

(g/cm³ or g/mL).

Application-Oriented Selection Workflow
The choice between 1,4-dipropylbenzene and 1,4-diisopropylbenzene is dictated by the

specific requirements of the intended application, such as its use as a solvent in synthesis or

as a component in a formulation.
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Figure 2. Decision workflow for selecting the appropriate isomer.

For high-temperature applications where solvent loss due to evaporation is a concern, the

higher boiling point of 1,4-dipropylbenzene makes it the superior choice. Conversely, for

applications in environments where a higher freezing point is advantageous or required, 1,4-

diisopropylbenzene would be preferable. Both are used as intermediates in chemical synthesis,

for example, in the production of polymers and stabilizers.[8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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